Cas no 2402830-92-4 (Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate)

• Product Name: Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate
• CAS No: 2402830-92-4
• MF: C₁₃H₂₁F₂NO₂
• MW: 261.308151006699
• CID: 5976540
• PubChem ID: 145915668
• Update Time: 2025-06-26

Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate
• 2402830-92-4
• EN300-7491876

• Inchi： 1S/C13H21F2NO2/c1-2-18-11(17)10-8-16-9-12(10)6-4-3-5-7-13(12,14)15/h10,16H,2-9H2,1H3
• InChI Key： QGNIVYUKNQZERJ-UHFFFAOYSA-N
• SMILES： FC1(CCCCCC21CNCC2C(=O)OCC)F

Computed Properties

• Exact Mass: 261.15403524g/mol
• Monoisotopic Mass: 261.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate

Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate (CAS No. 2402830-92-4): A Comprehensive Overview

Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate (CAS No. 2402830-92-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique spiro linkage between two cyclic structures, which imparts distinct chemical and biological properties. The presence of fluorine atoms and an azaspiro framework makes it a promising candidate for further exploration in drug development.

The molecular structure of Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate consists of a spirocyclic core composed of a six-membered nitrogen-containing ring fused with a six-membered carbon-containing ring. The substitution of two hydrogen atoms with fluorine atoms at the 6-position enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for pharmacological applications. The carboxylate ester group at the 4-position provides a site for further functionalization, allowing for the attachment of various pharmacophores.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique conformational flexibility and potential for binding to biological targets with high affinity. The spiro linkage in Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate contributes to its ability to adopt multiple conformations, which can be advantageous in designing molecules that interact effectively with biological receptors. This property has been leveraged in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate is its potential application in the treatment of neurological disorders. Studies have shown that spirocyclic compounds can modulate neurotransmitter activity by interacting with specific receptors in the brain. The fluorine atoms in this molecule enhance its ability to cross the blood-brain barrier, making it a promising candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the azaspiro core has been found to exhibit neuroprotective properties, further supporting its potential as a therapeutic agent.

The pharmaceutical industry has also explored the use of Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate in the development of anti-inflammatory drugs. Inflammatory processes are mediated by a complex interplay of cytokines and signaling pathways, and spirocyclic compounds have shown promise in modulating these pathways. The unique structural features of this compound allow it to interact with inflammatory mediators, thereby reducing inflammation and associated symptoms. Preclinical studies have demonstrated its efficacy in models of acute and chronic inflammation, highlighting its potential as a lead compound for further drug development.

Another area where Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate has shown promise is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways, spirocyclic compounds can inhibit tumor progression and induce apoptosis in cancer cells. The structural flexibility and binding affinity of this compound make it an excellent candidate for developing novel anticancer agents. Early studies have indicated that it can selectively inhibit the growth of certain cancer cell lines while minimizing toxicity to healthy cells.

The synthesis of Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate presents unique challenges due to its complex structure and the presence of sensitive functional groups. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products. The use of fluorinated reagents and catalysts has been particularly useful in achieving the desired substitution pattern on the spirocyclic core.

In conclusion, Ethyl 6,6-difluoro-2-azaspiro[4.6]undecane-4-carboxylate (CAS No. 2402830-92-4) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules that interact with biological targets involved in various diseases, including neurological disorders, inflammation, and cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.